Cas no 154195-30-9 (1-Benzylazepane-2,5-dione)

1-Benzylazepane-2,5-dione structure
1-Benzylazepane-2,5-dione structure
Product Name:1-Benzylazepane-2,5-dione
CAS No:154195-30-9
MF:C13H15NO2
MW:217.263703584671
MDL:MFCD17677085
CID:1039858
PubChem ID:46942288
Update Time:2025-04-20

1-Benzylazepane-2,5-dione Chemical and Physical Properties

Names and Identifiers

    • 1-Benzylazepane-2,5-dione
    • 1-Benzyl-azepane-2,5-dione
    • Tetrahydro-1-(phenylmethyl)-1H-azepine-2,5-dione
    • 1H-Azepine-2,5-dione, tetrahydro-1-(phenylMethyl)-
    • 1-benzyl-2,5-azepanedione
    • 7738AA
    • FCH2793033
    • AX8237931
    • Y10407
    • DTXSID90677583
    • AC-29589
    • F2147-2743
    • DA-29725
    • CS-0156300
    • DS-17551
    • AKOS015917452
    • MFCD17677085
    • AB91450
    • 154195-30-9
    • MDL: MFCD17677085
    • Inchi: 1S/C13H15NO2/c15-12-6-7-13(16)14(9-8-12)10-11-4-2-1-3-5-11/h1-5H,6-10H2
    • InChI Key: CTOCTUGUWVAJRP-UHFFFAOYSA-N
    • SMILES: O=C1CCC(CCN1CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 217.110278721g/mol
  • Monoisotopic Mass: 217.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.4
  • XLogP3: 0.6

Experimental Properties

  • Density: 1.164±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 392.0±35.0 °C at 760 mmHg
  • Flash Point: 180.9±18.3 °C
  • Solubility: Slightly soluble (5 g/l) (25 º C),
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-Benzylazepane-2,5-dione Security Information

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